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Compound of Interest

Compound Name: ARUK3001185

Cat. No.: B11932649 Get Quote

Application Notes and Protocols for
ARUK3001185
For Researchers, Scientists, and Drug Development Professionals

Introduction
ARUK3001185 is a potent and selective inhibitor of Notum, a carboxylesterase that negatively

regulates the Wnt signaling pathway.[1] By inhibiting Notum, ARUK3001185 can restore Wnt

signaling, making it a valuable tool for research in areas such as neurodegenerative diseases,

cancer, and regenerative medicine.[1][2] These application notes provide detailed information

on the solubility of ARUK3001185, protocols for its use in cell-based assays, and an overview

of its mechanism of action.

Physicochemical Properties
Property Value Source

Molecular Weight 282.047 g/mol [3]

Formula C₉H₄Cl₂F₃N₃ [1]

Appearance Solid [1]

CAS Number 2411969-39-4 [1]
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Solubility Data
ARUK3001185 exhibits good solubility in dimethyl sulfoxide (DMSO). Information regarding its

solubility in other common laboratory solvents such as ethanol or aqueous buffers is not readily

available and should be determined empirically.

Solvent Concentration mg/mL Conversion Source

DMSO 10 mM ~2.82 mg/mL [3]

Note on Solution Stability: Stock solutions of compounds in DMSO are generally stable. For

long-term storage, it is recommended to store aliquots at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[1][4] Studies have shown that many compounds in DMSO are stable for

extended periods under proper storage conditions.[4][5]

Signaling Pathway
ARUK3001185 acts by inhibiting the enzymatic activity of Notum. Notum is a secreted

carboxylesterase that removes a palmitoleate group from Wnt proteins, rendering them

inactive.[2] By inhibiting Notum, ARUK3001185 prevents the deacylation of Wnt proteins,

allowing them to bind to their Frizzled (FZD) receptors and LRP5/6 co-receptors. This leads to

the stabilization and nuclear translocation of β-catenin, which then activates TCF/LEF (T-cell

factor/lymphoid enhancer factor) transcription factors, resulting in the expression of Wnt target

genes.[6]

Figure 1: Mechanism of action of ARUK3001185 in the Wnt signaling pathway.

Experimental Protocols
Preparation of Stock Solutions

Materials:

ARUK3001185 (solid)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes
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Procedure: a. Briefly centrifuge the vial of ARUK3001185 to ensure all the solid is at the

bottom. b. Under sterile conditions, add the appropriate volume of DMSO to the vial to

achieve a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution,

add 1 mL of DMSO to 2.82 mg of ARUK3001185. c. Vortex briefly until the solid is

completely dissolved. d. Aliquot the stock solution into single-use volumes to minimize

freeze-thaw cycles. e. Store the aliquots at -20°C or -80°C. Stored properly, the stock

solution should be stable for at least 6 months.[1]

In Vitro Cell-Based Assay: TCF/LEF Reporter Assay
This protocol is designed to measure the ability of ARUK3001185 to restore Wnt signaling in

the presence of Notum using a TCF/LEF luciferase reporter cell line (e.g., HEK293T-TCF/LEF).

ARUK3001185 has been shown to restore Wnt signaling in such an assay with an EC₅₀ of 110

nM.[3][6]

Materials:

HEK293T-TCF/LEF reporter cell line

Complete cell culture medium (e.g., DMEM with 10% FBS)

Recombinant Wnt3a protein

Recombinant Notum protein

ARUK3001185 stock solution (10 mM in DMSO)

White, clear-bottom 96-well plates

Luciferase assay reagent

Luminometer

Experimental Workflow:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.medchemexpress.com/aruk3001185.html
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.probechem.com/products_ARUK3001185.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9150124/
https://www.benchchem.com/product/b11932649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Seed Cells
HEK293T-TCF/LEF cells in a

96-well plate (e.g., 20,000 cells/well)

2. Prepare Treatment Solutions
- Vehicle Control
- Wnt3a + Notum

- Wnt3a + Notum + ARUK3001185 (serial dilutions)

Incubate overnight

3. Treat Cells
Add treatment solutions to the cells

4. Incubate
Incubate for 18-24 hours at 37°C, 5% CO₂

5. Measure Luciferase Activity
Add luciferase substrate and measure

luminescence with a luminometer

6. Data Analysis
Normalize data to controls and

determine EC₅₀ of ARUK3001185
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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